Cas no 494752-69-1 (3-Heptanol, 1-iodo-)

• Product name: 3-Heptanol, 1-iodo-
• CAS No: 494752-69-1
• MF: C₇H₁₅IO
• MW: 242.097874879837
• CID: 1520903

3-Heptanol, 1-iodo- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanol, 1-iodo-

• Inchi： 1S/C7H15IO/c1-2-3-4-7(9)5-6-8/h7,9H,2-6H2,1H3
• InChI Key： HZXROYNWUJPHAP-UHFFFAOYSA-N
• SMILES： C(I)CC(O)CCCC

Computed Properties

• Exact Mass: 242.01635

Experimental Properties

• Density: 1.505±0.06 g/cm3(Predicted)
• Boiling Point: 243.0±23.0 °C(Predicted)
• PSA: 20.23
• pka: 14.80±0.20(Predicted)